Cas no 1909286-69-6 (rac-tert-butyl (2R,3R)-3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate, cis)

• Product Name: rac-tert-butyl (2R,3R)-3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate, cis
• CAS No: 1909286-69-6
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD29912997
• CID: 5245740
• PubChem ID: 98010084
• Update Time: 2025-06-11

rac-tert-butyl (2R,3R)-3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (2R,3R)-3-hydroxy-5-oxo-2-propan-2-ylpyrrolidine-1-carboxylate
• rac-tert-butyl (2R,3R)-3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate
• rac-tert-butyl (2R,3R)-3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate, cis

• MDL： MFCD29912997
• Inchi： 1S/C12H21NO4/c1-7(2)10-8(14)6-9(15)13(10)11(16)17-12(3,4)5/h7-8,10,14H,6H2,1-5H3/t8-,10-/m1/s1
• InChI Key： CTIQWEXQRFSHLG-PSASIEDQSA-N
• SMILES： O[C@@H]1CC(N(C(=O)OC(C)(C)C)[C@@H]1C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on rac-tert-butyl (2R,3R)-3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate, cis

Research Brief on rac-tert-butyl (2R,3R)-3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate, cis (CAS: 1909286-69-6)

In recent years, the compound rac-tert-butyl (2R,3R)-3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate, cis (CAS: 1909286-69-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting protease inhibition and other enzymatic pathways. The stereochemistry of this compound, with its cis configuration, plays a crucial role in its biological activity and synthetic utility.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis method that leverages chiral auxiliaries to achieve high diastereoselectivity. The study reported a 92% yield with >99% enantiomeric excess (ee), marking a significant improvement over previous methods. This advancement is particularly relevant for large-scale production, where cost-efficiency and purity are paramount.

Another area of active research involves the application of rac-tert-butyl (2R,3R)-3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate, cis in drug discovery. A 2024 study published in Bioorganic & Medicinal Chemistry Letters explored its use as a building block for novel inhibitors of viral proteases, including those of SARS-CoV-2 and other RNA viruses. The study demonstrated that derivatives of this compound exhibit low nanomolar inhibitory activity, with favorable pharmacokinetic profiles. These findings highlight its potential as a versatile scaffold for antiviral drug development.

In addition to its synthetic and therapeutic applications, the compound has also been investigated for its physicochemical properties. A recent computational study published in the Journal of Chemical Information and Modeling utilized density functional theory (DFT) to analyze its conformational stability and hydrogen-bonding patterns. The results provided valuable insights into its behavior in solution, which could inform future formulation strategies for drug delivery systems.

Despite these promising developments, challenges remain in the broader adoption of this compound. Issues such as scalability, regulatory compliance, and intellectual property considerations must be addressed to fully realize its potential. Nonetheless, the growing body of research underscores the importance of rac-tert-butyl (2R,3R)-3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate, cis as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, the latest research on rac-tert-butyl (2R,3R)-3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate, cis (CAS: 1909286-69-6) highlights its multifaceted role in chemical biology and pharmaceutical sciences. From improved synthetic methodologies to novel therapeutic applications, this compound continues to be a focal point of innovation. Future studies are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.